Cas no 6811-77-4 (1H-imidazo[4,5-c]pyridin-4-amine)

• Product Name: 1H-imidazo[4,5-c]pyridin-4-amine
• CAS No: 6811-77-4
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD15143403
• CID: 507910
• PubChem ID: 418745
• Update Time: 2025-10-28

1H-imidazo[4,5-c]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridin-4-amine
• 1H-IMIDAZO[4,5-C]PYRIDIN-4-AMINE
• 3-deazaadenine
• 4-Amino-3H-imidazo[4,5-c]pyridine
• AS-34731
• 1H-Imidazo(4,5-c)pyridin-4-amine
• AKOS006346775
• QIBLFAMJLVFXAT-UHFFFAOYSA-N
• A867127
• CS-0006636
• UHUHBFMZVCOEOV-UHFFFAOYSA-N
• Z2686019694
• AKOS016007712
• MFCD15143403
• CHEMBL33316
• 6811-77-4
• SCHEMBL402483
• 4-Amino-imidazo[4,5-c]pyridine
• AMY23904
• SY026011
• FT-0717394
• PB30090
• DTXSID00218305
• EN300-234397
• 3-Deazaadenine;
• DTXCID80140796
• DB-083216
• 1H-imidazo[4,5-c]pyridin-4-amine

• MDL： MFCD15143403
• Inchi： 1S/C6H6N4/c7-6-5-4(1-2-8-6)9-3-10-5/h1-3H,(H2,7,8)(H,9,10)
• InChI Key： UHUHBFMZVCOEOV-UHFFFAOYSA-N
• SMILES： N1C=NC2C(N)=NC=CC1=2

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 529.3°C at 760 mmHg
• Flash Point: 307.3°C
• Refractive Index: 1.806
• PSA: 67.59000
• LogP: 1.12130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 1H-imidazo[4,5-c]pyridin-4-amine

Comprehensive Overview of 1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 6811-77-4): Properties, Applications, and Research Insights

The compound 1H-imidazo[4,5-c]pyridin-4-amine (CAS No. 6811-77-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework. This imidazo[4,5-c]pyridine derivative is characterized by a fused ring system combining imidazole and pyridine moieties, which imparts remarkable chemical versatility. Researchers are increasingly exploring its potential as a scaffold for drug discovery, particularly in the development of kinase inhibitors and immunomodulators. The presence of the 4-amine functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1H-imidazo[4,5-c]pyridin-4-amine has surged, driven by its applications in targeted therapies and precision medicine. A growing body of literature highlights its role in modulating cellular signaling pathways, with particular interest in its potential anti-inflammatory and anticancer properties. The compound's CAS No. 6811-77-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its importance in both academic and industrial settings. Its molecular structure, featuring a imidazo[4,5-c]pyridine core, allows for diverse derivatization, enabling the creation of libraries for high-throughput screening.

One of the most compelling aspects of 1H-imidazo[4,5-c]pyridin-4-amine is its relevance to cutting-edge research areas such as protein-protein interaction inhibitors and small-molecule therapeutics. These topics dominate current scientific discourse, as evidenced by the rising number of publications and patents referencing this compound. For instance, its analogs have shown promise in targeting TLR7/8 signaling pathways, a hotspot in immunotherapy research. This aligns with the broader trend of leveraging heterocyclic compounds to address unmet medical needs, a theme frequently explored in recent conferences and review articles.

From a synthetic chemistry perspective, the preparation of 1H-imidazo[4,5-c]pyridin-4-amine often involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a key focus for chemists, as reflected in the popularity of search terms like "synthesis of imidazo[4,5-c]pyridine derivatives" and "amine-functionalized heterocycles." The compound's CAS No. 6811-77-4 serves as a critical identifier for researchers sourcing materials or validating analytical methods. Furthermore, its stability under various pH conditions makes it suitable for formulation studies, another area of growing interest.

The pharmacological profile of 1H-imidazo[4,5-c]pyridin-4-amine continues to be elucidated through in vitro and in vivo studies. Recent investigations have explored its bioavailability and metabolic pathways, addressing common queries such as "imidazo[4,5-c]pyridine pharmacokinetics" and "structure-activity relationships of amine-containing heterocycles." These studies are crucial for advancing the compound from bench to bedside, particularly in the context of personalized medicine. Additionally, its potential as a fluorescence probe or biochemical tool has expanded its utility beyond therapeutic applications.

In the realm of material science, derivatives of 1H-imidazo[4,5-c]pyridin-4-amine have been investigated for their optoelectronic properties, tapping into the surge of interest in organic semiconductors and light-emitting materials. This interdisciplinary appeal underscores the compound's adaptability, bridging gaps between chemistry, biology, and engineering. Searches for "imidazo[4,5-c]pyridine-based materials" have seen a steady increase, mirroring the compound's expanding role in emerging technologies.

Quality control and analytical characterization of 1H-imidazo[4,5-c]pyridin-4-amine remain critical topics, with techniques like HPLC, NMR, and mass spectrometry being frequently employed. The compound's CAS No. 6811-77-4 is integral to ensuring regulatory compliance and batch-to-batch consistency, especially in Good Manufacturing Practice (GMP) settings. Researchers often seek information on "purity standards for imidazo[4,5-c]pyridines" and "analytical methods for amine heterocycles," highlighting the need for robust quality assurance protocols.

Looking ahead, the trajectory of 1H-imidazo[4,5-c]pyridin-4-amine research points toward deeper mechanistic studies and translational applications. Its intersection with trending fields like AI-driven drug discovery and green chemistry positions it as a compound of enduring relevance. As the scientific community continues to unravel its full potential, this imidazo[4,5-c]pyridine derivative is poised to remain a focal point of innovation in molecular design and therapeutic development.